Cas no 88489-66-1 (Benzoic acid, 3-[(trifluoromethyl)sulfonyl]-, methyl ester)
88489-66-1 structure
Product Name:Benzoic acid, 3-[(trifluoromethyl)sulfonyl]-, methyl ester
CAS No:88489-66-1
MF:C9H7F3O4S
MW:268.209692239761
CID:630801
PubChem ID:15584693
Update Time:2025-04-19
Benzoic acid, 3-[(trifluoromethyl)sulfonyl]-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 3-[(trifluoromethyl)sulfonyl]-, methyl ester
- methyl 3-(trifluoromethylsulfonyl)benzoate
- Methyl 3-(trifluoromethanesulfonyl)benzoate
- 88489-66-1
- DTXSID80575044
-
- Inchi: 1S/C9H7F3O4S/c1-16-8(13)6-3-2-4-7(5-6)17(14,15)9(10,11)12/h2-5H,1H3
- InChI Key: AUEAVKKDWRLNKJ-UHFFFAOYSA-N
- SMILES: S(C(F)(F)F)(C1C=CC=C(C(=O)OC)C=1)(=O)=O
Computed Properties
- Exact Mass: 268.00171436g/mol
- Monoisotopic Mass: 268.00171436g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 382
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 68.8Ų
Benzoic acid, 3-[(trifluoromethyl)sulfonyl]-, methyl ester Related Literature
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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